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Compound Name:
Ezetimibe Hydroxy-d4 β-D-

Glucuronide

Cat. No.: B1152047

Get Quote

Technical Monograph: Ezetimibe Phenoxy-d4 β-D-Glucuronide

Part 1: Executive Technical Summary
Compound Identity

Target Compound: Ezetimibe Phenoxy-d4 β-D-Glucuronide[1][2][3]

CAS Number:1426174-41-5[1][2][3][4][5][6][7]

Synonyms: Ezetimibe-d4 β-D-Glucuronide; Ezetimibe-d4 Phenoxy Glucuronide; 4'-O-

Glucuronide-Ezetimibe-d4.[1][3]

Role: Stable Isotope Labeled Internal Standard (SIL-IS) for the quantification of Ezetimibe

Glucuronide (the primary pharmacologically active metabolite of Ezetimibe).

Scientific Context Ezetimibe (Zetia) functions as a Niemann-Pick C1-Like 1 (NPC1L1) protein

inhibitor.[1][3][8] Unlike many pharmacotherapeutics where the parent compound is the sole

driver of efficacy, Ezetimibe undergoes rapid Phase II metabolism in the intestine and liver to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1152047#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.medchemexpress.com/ezetimibe-phenoxy-glucuronide-d4.html
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.medchemexpress.com/ezetimibe-phenoxy-glucuronide-d4.html
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://isotope.bocsci.com/product/ezetimibe-phenoxy-glucuronide-d4-cas-1426174-41-5-353757.html
https://www.pharmaffiliates.com/en/1426174-41-5-ezetimibe-d4-beta-d-glucuronide-pasti040520.html
https://www.sigmaaldrich.com/SG/en/product/aablocksinc/aabh9a225e57?context=bbe
https://veeprho.com/impurities/ezetimibe-d4-phenoxy-glucuronide/
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


form Ezetimibe-Glucuronide.[1][3][8] This metabolite is not only more polar but retains

significant potency.[1][3][8] Consequently, accurate pharmacokinetic (PK) profiling requires the

simultaneous quantification of both the parent and the glucuronide.[1][3][8]

Ezetimibe Phenoxy-d4 β-D-Glucuronide (CAS 1426174-41-5) is the critical bioanalytical tool

used to normalize matrix effects, recovery losses, and ionization variability during LC-MS/MS

analysis of this active metabolite.[1][3]

Part 2: Chemical Specifications & Disambiguation
2.1 Physicochemical Profile

Property Specification

CAS Number 1426174-41-5

Unlabeled Parent CAS 190448-57-8 (Ezetimibe Phenoxy Glucuronide)

Molecular Formula C₃₀H₂₅D₄F₂NO₉

Molecular Weight
~589.57 g/mol (varies by specific isotopic

enrichment)

Isotopic Label
Deuterium (d4) typically located on the N-

fluorophenyl ring (Positions 2,3,5,6).[1][3][7][8]

Solubility
Soluble in Methanol, DMSO, and Water (due to

glucuronic acid moiety).[1][3][8]

pKa ~2.9 (Carboxylic acid of glucuronide)

2.2 Critical Disambiguation (High-Risk Error) Researchers must distinguish between the two

glucuronide isomers of Ezetimibe. Using the wrong standard will invalidate PK data.[1][3][8]

Target (Major Metabolite):Ezetimibe Phenoxy-Glucuronide (Conjugation at the phenolic

hydroxyl).[1][3][8] This is the active metabolite.[1][2][3][8]

Use CAS 1426174-41-5 as IS.
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Non-Target (Minor Metabolite):Ezetimibe Benzylic-Glucuronide (Conjugation at the aliphatic

hydroxypropyl group).[1][3][8]

CAS 536709-33-8 (Unlabeled).[1][3][8][9] This is a minor pathway (<5%) and

pharmacologically distinct.[1][3][8]

Part 3: Metabolic Pathway & Internal Standard
Logic[1][3][9]
The following diagram illustrates the Phase II metabolic conversion of Ezetimibe and the

structural alignment of the d4-Internal Standard.
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Click to download full resolution via product page

Caption: Metabolic conversion of Ezetimibe to its active glucuronide, showing the parallel

application of the d4-labeled internal standard for bioanalysis.

Part 4: Bioanalytical Protocol (LC-MS/MS)
4.1 Experimental Design Strategy Direct quantification of glucuronides is challenging due to

their polarity and potential for in-source fragmentation (where the glucuronide cleaves back to
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the parent in the ion source, causing overestimation of the parent).[1][3][8] This protocol utilizes

Ezetimibe Phenoxy-d4 β-D-Glucuronide to control for these variances.

4.2 Sample Preparation (Protein Precipitation) Rationale: Solid Phase Extraction (SPE) can be

used, but protein precipitation (PPT) is preferred for glucuronides to prevent loss of the polar

metabolite during wash steps.[1][3][8]

Thawing: Thaw plasma samples on wet ice.

IS Spiking: Aliquot 50 µL of plasma into a 96-well plate. Add 20 µL of Ezetimibe-d4

Glucuronide Working Solution (500 ng/mL in 50% Methanol).

Precipitation: Add 200 µL of Acetonitrile (ACN) containing 0.1% Formic Acid.

Note: The acid stabilizes the acyl-glucuronide (if present) and aids protein crash.[1][3][8]

Vortex/Centrifuge: Vortex for 2 min; Centrifuge at 4000 x g for 10 min at 4°C.

Dilution: Transfer 100 µL of supernatant to a fresh plate and dilute with 100 µL of water (to

match initial mobile phase strength).

4.3 LC-MS/MS Parameters

Parameter Setting

Column
C18 Reverse Phase (e.g., Waters BEH C18, 2.1

x 50 mm, 1.7 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient
20% B to 90% B over 3.5 min (Glucuronide

elutes earlier than parent)

Ionization
ESI Negative Mode (Glucuronides ionize

strongly in Neg mode via -COOH)

MRM Transition (Analyte) m/z 584.2 → 271.1 (Glucuronide loss)

MRM Transition (IS) m/z 588.2 → 275.1 (Matches d4 shift)
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4.4 Analytical Workflow Diagram
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(Contains Ezetimibe + Glucuronide)
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LC-MS/MS Analysis
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Quantification
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Click to download full resolution via product page

Caption: Step-by-step bioanalytical workflow for the quantification of Ezetimibe Glucuronide

using the d4-labeled internal standard.

Part 5: Stability & Handling
5.1 Storage Protocols

Powder: Store at -20°C under desiccated conditions. Glucuronides are hygroscopic.[1][3][8]

Solution: Stock solutions (in Methanol) are stable at -80°C for up to 6 months.[1][3][8]
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Avoid: Repeated freeze-thaw cycles. Aliquot stocks immediately upon preparation.[1][3][8]

5.2 In-Source Fragmentation Check A critical validation step is monitoring the "crosstalk"

between the glucuronide and the parent drug.[1][3][8]

Test: Inject a pure standard of Ezetimibe-Glucuronide (and the d4 IS) without the parent

drug.

Observation: Monitor the parent drug MRM channel.[1][3][8]

Acceptance: If a signal appears in the parent channel at the glucuronide retention time, in-

source fragmentation is occurring.[1][3][8] Lower the declustering potential (DP) or source

temperature to mitigate this.[1][3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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